N-(6-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-3,4-dimethoxybenzamide hydrochloride

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3,4-dimethoxybenzamide;hydrochloride
• InChI: InChI=1S/C21H24ClN3O3S.ClH/c1-24(2)10-5-11-25(21-23-16-8-7-15(22)13-19(16)29-21)20(26)14-6-9-17(27-3)18(12-14)28-4;/h6-9,12-13H,5,10-11H2,1-4H3;1H
• InChI Key: SCRGUARJHOYYOV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)Cl)C(=O)C3=CC(=C(C=C3)OC)OC.Cl
• Molecular Formula: C21H25Cl2N3O3S
• Molecular Weight: 470.4 g/mol
• CAS No.: 1216610-22-8

Description

N-(6-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-3,4-dimethoxybenzamide hydrochloride is a useful research compound. Its molecular formula is C21H25Cl2N3O3S and its molecular weight is 470.41. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Benzothiazole derivatives, such as those structurally related to N-(6-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-3,4-dimethoxybenzamide hydrochloride, have been synthesized and studied for their corrosion inhibiting effects against steel in acidic solutions. These studies demonstrate the compounds' ability to provide extra stability and higher inhibition efficiencies, showcasing their potential for protecting materials in corrosive environments (Hu et al., 2016).

Medicinal Chemistry

In the realm of medicinal chemistry, derivatives of benzothiazole and related compounds have been explored for their hypoxia-selective cytotoxicity. These studies indicate the potential of such compounds in the development of cancer therapies, highlighting their ability to target hypoxic tumor cells selectively (Palmer et al., 1996).

Material Science

Research into the mechanical behavior of crystals through the use of substituted carboxylic acids, amides, and pharmaceutical ingredients has led to the synthesis of new co-crystals. These studies provide insight into how the structure of a compound can influence its physical properties, such as brittleness or softness, which is crucial for designing materials with specific mechanical properties (Kakkar et al., 2018).

Organic Synthesis

The synthetic versatility of compounds structurally related to this compound has been explored through various alkylation and ring closure reactions. This work has led to the generation of a diverse library of compounds, demonstrating the potential for such chemicals to serve as building blocks in the synthesis of a wide range of organic molecules (Roman, 2013).